Cas no 374814-09-2 (5-methyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-methyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 374814-09-2
• MF: C₁₁H₈F₃N₃O₂
• MW: 271.195332527161
• MDL: MFCD08558183
• CID: 2938857
• PubChem ID: 19616574
• Update Time: 2025-10-29

5-methyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole
• 5-methyl-1-(4-nitrophenyl)-3-(trifluoromethyl)pyrazole
• STK352116

• MDL： MFCD08558183
• Inchi： 1S/C11H8F3N3O2/c1-7-6-10(11(12,13)14)15-16(7)8-2-4-9(5-3-8)17(18)19/h2-6H,1H3
• InChI Key： RRVWOKUJDVDJHD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(C2C=CC(=CC=2)[N+](=O)[O-])N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 337
• XLogP3: 3
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-methyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole

Recent Advances in the Study of 5-methyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 374814-09-2)

The compound 5-methyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 374814-09-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in the context of current scientific advancements.

One of the key areas of investigation has been the synthesis and optimization of 5-methyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug discovery. A recent study published in the Journal of Medicinal Chemistry demonstrated a high-yield, one-pot synthesis method that reduces the number of steps and minimizes by-products, making the process more efficient and scalable for industrial applications.

In terms of biological activity, 5-methyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole has shown promising results as a potential inhibitor of specific enzymes involved in inflammatory pathways. Preclinical studies have indicated its efficacy in reducing inflammation in animal models, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Further mechanistic studies have revealed that the compound interacts with key signaling molecules, such as NF-κB, to modulate inflammatory responses.

Another significant area of research has been the exploration of the compound's pharmacokinetic properties. Recent pharmacokinetic studies have provided data on its absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for understanding its behavior in vivo. These studies have shown that the compound exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further drug development.

In addition to its anti-inflammatory properties, 5-methyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole has also been investigated for its potential anticancer activity. Preliminary in vitro studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with solid tumors. Researchers are now focusing on elucidating the underlying molecular mechanisms and exploring its synergistic effects with existing anticancer agents.

Despite these promising findings, challenges remain in the development of 5-methyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole as a therapeutic agent. Issues such as potential toxicity, off-target effects, and formulation stability need to be addressed through further research. Ongoing studies are employing advanced techniques, such as structure-activity relationship (SAR) analysis and computational modeling, to optimize the compound's properties and enhance its therapeutic potential.

In conclusion, the compound 5-methyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 374814-09-2) represents a promising candidate for drug development, with demonstrated biological activity in inflammation and cancer research. Continued efforts to refine its synthesis, understand its mechanisms, and evaluate its safety profile will be crucial for translating these findings into clinical applications. This research brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and pharmaceutical sciences.